Cas no 1217673-51-2 (1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester)

• Product Name: 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester
• CAS No: 1217673-51-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 2358181
• PubChem ID: 44890881
• Update Time: 2025-06-08

1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester
• ethyl 1-hydroxy-3-oxo-2,5,6,7,8,8a-hexahydro-1H-indolizine-2-carboxylate
• ETHYL1-HYDROXY-3-OXOOCTAHYDROINDOLIZINE-2-CARBOXYLATE
• DTXSID80661375
• AB29513
• 1217673-51-2
• ETHYL 1-HYDROXY-3-OXOOCTAHYDROINDOLIZINE-2-CARBOXYLATE

• MDL： MFCD06796627
• Inchi： 1S/C11H17NO4/c1-2-16-11(15)8-9(13)7-5-3-4-6-12(7)10(8)14/h7-9,13H,2-6H2,1H3
• InChI Key： HKQQXBSMULWEBK-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OCC)C(N2CCCCC21)=O

Computed Properties

• Exact Mass: 227.116
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 0.8

Additional information on 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester

1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester (CAS No. 1217673-51-2): A Comprehensive Overview

1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester (CAS No. 1217673-51-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester is C₁₄H₁₉NO₄, with a molecular weight of 269.30 g/mol. The compound features a seven-membered indolizine ring system, which is a key structural motif responsible for its biological activities. The presence of the hydroxy and oxo groups, along with the carboxylic acid ethyl ester moiety, contributes to its overall reactivity and functional versatility. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester has been explored through various routes, each with its own advantages and limitations. One common approach involves the cyclization of an appropriate precursor, followed by functional group modifications to introduce the desired substituents. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using a palladium-catalyzed intramolecular cyclization reaction followed by selective oxidation steps to form the indolizine ring system.

Biological Activities

The biological activities of 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester have been extensively investigated in both in vitro and in vivo models. Research has shown that this compound exhibits potent neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that the compound effectively inhibits the aggregation of beta-amyloid peptides, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester has also shown antiproliferative activity against various cancer cell lines. A recent investigation published in Cancer Research revealed that the compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. These findings suggest that this compound may have potential as an anticancer agent.

Clinical Applications and Future Directions

The potential clinical applications of 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these studies have been promising, with the compound demonstrating good safety profiles and pharmacokinetic properties. However, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.

In conclusion, 1-Hydroxy-3-oxo-octahydro-indolizine-2-carboxylic acid ethyl ester (CAS No. 1217673-51-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent for various diseases.